Cas no 1420684-81-6 (1-(4-Pyrazol-1-ylphenyl)ethanamine;hydrochloride)

• Product Name: 1-(4-Pyrazol-1-ylphenyl)ethanamine;hydrochloride
• CAS No: 1420684-81-6
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 4699449
• Update Time: 2025-10-22

1-(4-Pyrazol-1-ylphenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-(1H-PYRAZOL-1-YL)PHENYL)ETHAN-1-AMINE HCL
• 1-(4-Pyrazol-1-ylphenyl)ethanamine;hydrochloride

• Inchi： 1S/C11H13N3.ClH/c1-9(12)10-3-5-11(6-4-10)14-8-2-7-13-14;/h2-9H,12H2,1H3;1H
• InChI Key： FAZKATRJCXHXMN-UHFFFAOYSA-N
• SMILES： Cl.N1(C=CC=N1)C1C=CC(=CC=1)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Topological Polar Surface Area: 43.8

Additional information on 1-(4-Pyrazol-1-ylphenyl)ethanamine;hydrochloride

Comprehensive Overview of 1-(4-Pyrazol-1-ylphenyl)ethanamine Hydrochloride (CAS No. 1420684-81-6)

1-(4-Pyrazol-1-ylphenyl)ethanamine hydrochloride (CAS No. 1420684-81-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is a pyrazole derivative with a unique structural framework. Its molecular formula and properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development. Researchers are increasingly exploring its potential applications due to its bioactive properties and compatibility with various chemical reactions.

The compound's structure features a pyrazole ring linked to a phenyl group, which is further substituted with an ethanamine moiety. This configuration contributes to its pharmacological relevance, as pyrazole derivatives are known for their diverse biological activities. In recent years, the demand for high-purity 1-(4-Pyrazol-1-ylphenyl)ethanamine HCl has risen, driven by its utility in medicinal chemistry and bioconjugation. Its hydrochloride salt form enhances solubility, making it suitable for aqueous-based experimental protocols.

One of the trending topics in the scientific community is the exploration of small-molecule modulators for targeted therapies. 1-(4-Pyrazol-1-ylphenyl)ethanamine hydrochloride aligns with this focus, as its scaffold is amenable to modifications that can yield compounds with enhanced selectivity and binding affinity. Searches for "pyrazole-based drug candidates" or "CAS 1420684-81-6 applications" have surged, reflecting growing interest in its potential. Additionally, its role in kinase inhibition studies has been highlighted in recent publications, further solidifying its importance in preclinical research.

From a synthetic perspective, the compound is often synthesized via Pd-catalyzed cross-coupling reactions, a method widely discussed in forums and research papers. Its cost-effective synthesis and scalability make it attractive for industrial applications. Laboratories frequently inquire about "bulk suppliers of 1-(4-Pyrazol-1-ylphenyl)ethanamine HCl" or "CAS 1420684-81-6 synthesis protocols," underscoring its commercial and academic value. The compound's stability under standard storage conditions (typically 2-8°C) also adds to its practicality.

In the context of SEO optimization, keywords like "buy 1-(4-Pyrazol-1-ylphenyl)ethanamine hydrochloride" and "1420684-81-6 molecular weight" are frequently searched, indicating a need for detailed technical data. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a critical factor for end-users. The compound's low toxicity profile (as per available data) further expands its applicability in in vitro and in vivo studies.

Looking ahead, 1-(4-Pyrazol-1-ylphenyl)ethanamine hydrochloride is poised to remain a key player in innovative drug design. Its versatility and compatibility with modern high-throughput screening methods position it as a staple in research laboratories. As the scientific community continues to explore structure-activity relationships (SAR), this compound's derivatives may unlock new therapeutic avenues, particularly in oncology and neurology. For those seeking reliable information, peer-reviewed journals and patent databases are recommended resources.